Cas no 1263059-66-0 ((6-Chloro-4-methoxypyridin-3-yl)methanol)

• Product Name: (6-Chloro-4-methoxypyridin-3-yl)methanol
• CAS No: 1263059-66-0
• MF: C₇H₈ClNO₂
• MW: 173.596920967102
• MDL: MFCD22551808
• CID: 1073513
• PubChem ID: 71300223
• Update Time: 2025-11-02

(6-Chloro-4-methoxypyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-Chloro-4-methoxypyridin-3-yl)methanol
• (6-Chloro-4-methoxy-3-pyridinyl)methanol
• SCHEMBL19469843
• DB-353502
• CS-0095038
• KG-0700
• AKOS015996860
• 3-Pyridinemethanol, 6-chloro-4-methoxy-
• D75692
• 1263059-66-0
• MFCD22551808

• MDL： MFCD22551808
• Inchi： 1S/C7H8ClNO2/c1-11-6-2-7(8)9-3-5(6)4-10/h2-3,10H,4H2,1H3
• InChI Key： STELNDMAIYYQSV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=N1)CO)OC

Computed Properties

• Exact Mass: 173.0243562g/mol
• Monoisotopic Mass: 173.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on (6-Chloro-4-methoxypyridin-3-yl)methanol

Comprehensive Overview of (6-Chloro-4-methoxypyridin-3-yl)methanol (CAS No. 1263059-66-0)

(6-Chloro-4-methoxypyridin-3-yl)methanol is a specialized chemical compound with the CAS number 1263059-66-0. This compound belongs to the pyridine derivatives family, which are widely studied for their versatile applications in pharmaceuticals, agrochemicals, and material sciences. The presence of both chloro and methoxy functional groups in its structure makes it a valuable intermediate in organic synthesis. Researchers and industries are increasingly interested in this compound due to its potential role in developing new therapeutic agents and advanced materials.

The molecular formula of (6-Chloro-4-methoxypyridin-3-yl)methanol is C₇H₈ClNO₂, and it has a molecular weight of 173.6 g/mol. Its unique structure allows it to participate in various chemical reactions, such as nucleophilic substitutions and oxidation-reduction processes. The compound's methanol group enhances its solubility in polar solvents, making it easier to handle in laboratory and industrial settings. Recent studies have highlighted its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most searched topics related to (6-Chloro-4-methoxypyridin-3-yl)methanol is its application in pharmaceutical research. With the growing demand for novel drugs to combat antibiotic resistance and chronic diseases, this compound has garnered attention for its role in synthesizing bioactive molecules. Additionally, its use in agrochemical formulations has been explored, particularly in developing environmentally friendly pesticides. These applications align with current trends in sustainable chemistry and green technology, which are highly relevant to today's scientific community.

From a market perspective, the demand for pyridine derivatives like (6-Chloro-4-methoxypyridin-3-yl)methanol is on the rise. The global pharmaceutical and agrochemical industries are driving this growth, as these sectors continuously seek innovative intermediates for product development. Suppliers and manufacturers are focusing on improving the synthesis methods to ensure high purity and yield, catering to the stringent requirements of end-users. This compound's CAS number 1263059-66-0 is often used in procurement databases, making it essential for buyers and researchers to verify its specifications before use.

In terms of safety and handling, (6-Chloro-4-methoxypyridin-3-yl)methanol should be stored in a cool, dry place, away from direct sunlight and incompatible materials. While it is not classified as a hazardous substance under standard regulations, proper laboratory practices, such as wearing gloves and eye protection, are recommended when handling this compound. Its stability under normal conditions makes it a reliable choice for various experimental and industrial processes.

Looking ahead, the future of (6-Chloro-4-methoxypyridin-3-yl)methanol appears promising, with ongoing research exploring its potential in new applications. For instance, its role in material science, particularly in the synthesis of conductive polymers and coatings, is an emerging area of interest. Furthermore, advancements in computational chemistry are enabling researchers to predict its reactivity and optimize its use in complex synthetic pathways. These developments are likely to enhance its value in both academic and industrial settings.

To summarize, (6-Chloro-4-methoxypyridin-3-yl)methanol (CAS No. 1263059-66-0) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material sciences. Its unique chemical properties, coupled with the growing demand for specialized intermediates, position it as a key player in modern chemistry. By staying updated with the latest research and market trends, stakeholders can leverage this compound's capabilities to drive innovation and address global challenges in health and sustainability.